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For researchers, scientists, and drug development professionals, securing high-purity reagents
is paramount to the success of experimental work. This in-depth technical guide provides a
comprehensive overview of the commercial landscape for high-purity 2'-Deoxy-NAD+, a critical
tool for studying NAD+-dependent enzymes and related signaling pathways.

This guide details commercially available sources, provides key technical data in a comparative
format, and outlines relevant experimental protocols and signaling pathways.

Commercial Suppliers and Product Specifications

High-purity 2'-Deoxy-NAD+ is available from a select number of specialized biochemical
suppliers. The primary vendors identified for research-grade 2'-Deoxy-NAD+, supplied as a
sodium salt, are MedchemExpress and Cayman Chemical. Both companies cater to the
research and drug development community, offering this compound for in vitro and in some
cases, in vivo preclinical studies.

Below is a summary of the available quantitative data for their 2'-Deoxy-NAD+ products.
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Specification

MedchemExpress

Cayman Chemical

Product Name

2'-Deoxy-NAD+ sodium

2'-deoxy NAD+ (sodium salt)

Information not readily

Catalog Number HY-137673A )
available
CAS Number 1514900-83-4 1514900-83-4
) Information not publicly

Purity » 295%1]

specified
Formulation Lyophilized solid Solid[1]

Recommended to store as per  -80°C for long-term storage (=
Storage - ]

Certificate of Analysis[2] 2 years)[1]

Noncompetitive inhibitor of TRPM2 agonist; substrate for
Primary Use NAD+; substrate for ADP- poly(ADP-ribose) transferases

ribosyl transfer reactions[2]

(PARPS)[1]

Quality Control and Stability

While detailed certificates of analysis for 2'-Deoxy-NAD+ are not always publicly accessible,

suppliers like Cayman Chemical specify a minimum purity of 95%[1]. It is standard practice for

such specialized chemical suppliers to utilize a range of analytical techniques to ensure

product quality. Researchers are advised to request lot-specific certificates of analysis upon

purchase for detailed purity and quality control information.

Stability: Cayman Chemical indicates that their solid 2'-Deoxy-NAD+ is stable for at least two
years when stored at -80°CJ[1]. MedchemExpress advises storage according to the conditions
specified on the certificate of analysis[2]. For experimental use, it is recommended to prepare
fresh solutions and avoid repeated freeze-thaw cycles to ensure the integrity of the compound.

Experimental Protocols and Applications

2'-Deoxy-NAD+ is a valuable tool for investigating the function of NAD+-dependent enzymes
due to the modification on its ribose moiety. Its primary applications are as a modulator of the
TRPM2 channel and as a substrate for Poly(ADP-ribose) Polymerases (PARPS).
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TRPM2 Channel Activation Assay

2'-Deoxy-NAD+ has been identified as an agonist of the Transient Receptor Potential
Melastatin 2 (TRPM2) channel, a non-selective cation channel involved in various physiological
processes, including immune response and oxidative stress signaling.

Methodology: A common method to assess TRPM2 activation is through whole-cell patch-
clamp electrophysiology.

e Cell Culture: Human Embryonic Kidney (HEK293) cells are cultured and transiently or stably
transfected with a plasmid encoding for human TRPM2.

o Electrophysiology: Whole-cell patch-clamp recordings are performed on the transfected
cells. The intracellular (pipette) solution contains a defined concentration of 2'-Deoxy-NAD+
(e.g., 100 uM) and varying concentrations of free Ca2+ to determine the Ca2+ sensitivity of
activation. The extracellular solution contains a physiological concentration of Ca2+ (e.g., 1
mM).

o Data Acquisition and Analysis: Membrane currents are recorded in response to voltage
ramps. The current-voltage relationship is analyzed to determine the extent of channel
activation. The faster activation kinetics of TRPM2 by 2'-deoxy-ADPR (the metabolic product
of 2'-Deoxy-NAD+) compared to ADPR can be a key parameter of investigation[3][4][5][6].
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Workflow for TRPM2 activation assay using 2'-Deoxy-NAD+.

PARP Activity Assay

Poly(ADP-ribose) polymerases (PARPS) are a family of enzymes involved in DNA repair,
genomic stability, and programmed cell death. They utilize NAD+ as a substrate to synthesize
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poly(ADP-ribose) chains on target proteins. 2'-Deoxy-NAD+ can serve as a substrate for
PARPs, making it a useful tool to study their activity.

Methodology: A common method to measure PARP activity is a colorimetric or fluorometric
assay that detects the incorporation of ADP-ribose onto a substrate, typically histones.

Plate Preparation: A 96-well plate is coated with histone proteins.

e Reaction Mixture: A reaction mixture is prepared containing activated DNA (to stimulate
PARP activity), the PARP enzyme, and 2'-Deoxy-NAD+ (which can be biotinylated for
detection).

e Incubation: The reaction is initiated by adding the PARP enzyme to the wells and incubating
at 37°C to allow for the ADP-ribosylation of the coated histones.

o Detection: If a biotinylated 2'-Deoxy-NAD+ is used, the incorporated biotin can be detected
using streptavidin conjugated to horseradish peroxidase (HRP). Addition of an HRP
substrate will generate a colorimetric or chemiluminescent signal that is proportional to the
PARP activity[7][8].
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Workflow for PARP activity assay using biotinylated 2'-Deoxy-NAD+.

Signaling Pathways Involving 2'-Deoxy-NAD+

The use of 2'-Deoxy-NAD+ in research primarily intersects with signaling pathways regulated
by TRPM2 and PARPs.
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TRPM2 Signaling

Activation of TRPM2 by 2'-deoxy-ADPR (derived from 2'-Deoxy-NAD+) leads to an influx of
Ca2+ into the cell. This increase in intracellular Ca2+ can trigger a cascade of downstream
signaling events, including the activation of calmodulin and various kinases, which in turn can
influence processes such as inflammation, insulin secretion, and cell death[3][9].
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Simplified TRPM2 signaling pathway involving 2'-Deoxy-NAD+.

PARP-Mediated Signaling

PARPs, upon activation by DNA damage, utilize NAD+ (or its analog 2'-Deoxy-NAD+) to
synthesize poly(ADP-ribose) (PAR) chains. These PAR chains act as a signaling scaffold,
recruiting DNA repair proteins to the site of damage. This process is crucial for maintaining
genome integrity. Dysregulation of PARP activity is implicated in cancer and other diseases[7].
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Simplified PARP-mediated DNA damage response pathway.

Custom Synthesis of 2'-Deoxy-NAD+

For researchers requiring specific modifications, higher purity levels than commercially
available, or bulk quantities, custom synthesis is a viable option. Several companies, such as
Jena Bioscience, specialize in the synthesis of nucleotide analogs and can be contracted to
produce 2'-Deoxy-NAD+ and its derivatives to meet specific research needs[10]. When
considering custom synthesis, it is important to provide detailed specifications, including
desired purity, quantity, and any required analytical data.

In conclusion, while the number of commercial suppliers for high-purity 2'-Deoxy-NAD+ is
limited, the available products from MedchemExpress and Cayman Chemical provide
researchers with essential tools to investigate key cellular signaling pathways. For more
specific requirements, custom synthesis remains a valuable alternative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b15574088?utm_src=pdf-custom-synthesis#bc-rfq
https://www.caymanchem.com/product/38386/2'-deoxy-nad%2B-(sodium-salt)
https://www.medchemexpress.com/2-deoxy-nad.html
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2024.1294357/full
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2024.1294357/full
https://www.researchgate.net/publication/377588986_2'-deoxy-ADPR_activates_human_TRPM2_faster_than_ADPR_and_thereby_induces_higher_currents_at_physiological_Ca_concentrations
https://pubmed.ncbi.nlm.nih.gov/38318185/
https://pubmed.ncbi.nlm.nih.gov/38318185/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10838996/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10838996/
https://www.signosisinc.com/product-page/parp-activity-assay-kit
https://www.rndsystems.com/products/parp-universal-colorimetric-assay
https://pdfs.semanticscholar.org/26e7/d62ca6a334623328dfb4eb4b87d021c353bf.pdf
https://www.jenabioscience.com/nucleotides-nucleosides/nucleotides-by-structure/analogs-and-derivatives-of/nad
https://www.benchchem.com/product/b15574088/docs#a-technical-guide-to-commercial-high-purity-2-deoxy-nad-for-researchers
https://www.benchchem.com/product/b15574088/docs#a-technical-guide-to-commercial-high-purity-2-deoxy-nad-for-researchers
https://www.benchchem.com/product/b15574088/docs#a-technical-guide-to-commercial-high-purity-2-deoxy-nad-for-researchers
https://www.benchchem.com/product/b15574088/docs#a-technical-guide-to-commercial-high-purity-2-deoxy-nad-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574088?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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